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Compound of Interest

Compound Name: 2-Amino-5-bromopyrimidine-4-carboxylic acid

CAS No.: 914208-48-3

Cat. No.: B183270

Get Quote

Pyrimidine, an aromatic heterocyclic compound, is a fundamental building block in nature, forming the core structure of nucleobases such as cytosine

structure in medicinal chemistry, featured in a multitude of approved drugs.[1][2] Its unique physicochemical properties, including the ability to act as a

design.[1]

This guide focuses on a key derivative, 2-Amino-5-bromopyrimidine-4-carboxylic acid, a trifunctionalized heterocyclic building block of significant 

and a carboxylic acid on the pyrimidine ring provides a versatile platform for constructing complex molecular architectures. The bromine atom, in parti

This versatility makes it an invaluable intermediate in the synthesis of targeted therapeutics, most notably protein kinase inhibitors for oncology and in

Physicochemical and Structural Properties
A comprehensive understanding of a compound's physical and chemical properties is foundational to its application in synthesis and research. The ke

Property Value

CAS Number 914208-48-3

Molecular Formula C₅H₄BrN₃O₂

Molecular Weight 218.01 g/mol

IUPAC Name 2-Amino-5-bromopyrimidine-4-carboxylic acid

Appearance White to off-white or light yellow solid/powder

Solubility Poorly soluble in water, soluble in organic solvents like DMSO and D

SMILES NC1=NC=C(Br)C(C(=O)O)=N1

InChI Key Not readily available, generated from structure

Note: Some properties like melting point and specific spectral data are not widely published for this exact compound, but data from closely related ana

Synthesis and Chemical Reactivity
The synthetic utility of 2-Amino-5-bromopyrimidine-4-carboxylic acid stems from its straightforward preparation and the distinct reactivity of its thre

Synthetic Strategy
While multiple routes can be envisioned, a common and logical approach involves the direct bromination of a pre-existing 2-aminopyrimidine-4-carbox

substitution. A typical reagent for this transformation is N-Bromosuccinimide (NBS), which provides a source of electrophilic bromine under mild condi

Diagram: General Synthetic Workflow
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Caption: Synthesis via electrophilic bromination.

Detailed Experimental Protocol: Synthesis via Bromination
The following protocol is a representative procedure adapted from the synthesis of similar brominated pyrimidines.[15]

Dissolution: Dissolve 2-aminopyrimidine-4-carboxylic acid (1.0 eq) in a suitable solvent, such as acetonitrile, in a round-bottom flask protected from

Reagent Addition: Cool the solution in an ice bath. Add N-Bromosuccinimide (NBS) (1.05-1.1 eq) portion-wise while stirring.

Reaction: Allow the reaction mixture to warm to room temperature and stir overnight in the dark.

Workup: Upon reaction completion (monitored by TLC or LC-MS), concentrate the mixture under reduced pressure.

Purification: Add water to the residue to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum to yield the final produ

Chemical Reactivity and Functionalization
The true power of this building block lies in its capacity for selective functionalization at its three key positions.

C5-Bromine Atom: The bromine atom is the primary site for carbon-carbon and carbon-heteroatom bond formation via transition-metal-catalyzed cr

structure-activity relationship (SAR) in drug candidates.[3][4]

Suzuki-Miyaura Coupling: Reacts with boronic acids/esters.

Buchwald-Hartwig Amination: Forms C-N bonds with amines.

Ullmann Condensation: Couples with alcohols or amines.[14]

C2-Amino Group: The amino group can be acylated, alkylated, or used as a key hydrogen bond donor for molecular recognition, particularly for bin

C4-Carboxylic Acid: This group can be converted into esters, amides, or other derivatives. This functionalization can improve solubility, modulate ph

Diagram: Reactivity Map

Caption: Key sites for chemical functionalization.

Application in Kinase Inhibitor Drug Discovery
Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes; their dysregulation is a hallmark of cancer and other

inhibitors.[2] 2-Amino-5-bromopyrimidine-4-carboxylic acid serves as an ideal starting point for designing such inhibitors.

The 2-amino group typically forms one or two crucial hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket, anchoring the inhibito

exposed region, making it a perfect vector for modification via cross-coupling to achieve potency and selectivity against a specific kinase target.[4][14
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and PIM-1.[14][16][17][18]

Diagram: Kinase Inhibitor Scaffold Interaction
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Caption: Interaction of the aminopyrimidine core with a kinase.

Analytical and Safety Profile
Expected Spectral Data

¹H NMR: The spectrum would be expected to show a singlet for the proton at the C6 position of the pyrimidine ring. Signals for the amino (NH₂) and

concentration.

¹³C NMR: Signals corresponding to the five distinct carbon atoms of the pyrimidyl and carboxyl groups would be observed.

Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the molecular ion [M]+ and [M+H]+ due to the presence of

IR Spectroscopy: Characteristic absorption bands would be present for N-H stretching (amino group), O-H stretching (carboxylic acid), C=O stretch

Spectral data for closely related compounds like 2-Amino-5-bromopyridine can be found in public databases and serve as a reference.[19][20][21]

Safety and Handling
Based on GHS data for the closely related compound 2-Amino-5-bromopyrimidine, appropriate safety precautions are necessary.[22]

Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation), H400 (Very toxic to aquatic life).

Precautionary Statements: P264 (Wash hands thoroughly after handling), P273 (Avoid release to the environment), P280 (Wear protective gloves/e

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn. Handling should

Conclusion
2-Amino-5-bromopyrimidine-4-carboxylic acid is a high-value, versatile chemical intermediate with significant applications in modern organic synth

scaffold for building molecular complexity. Its most prominent role is as a foundational building block for the development of potent and selective prote

targeted therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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